Cas no 165881-36-7 (4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester)

4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester structure
165881-36-7 structure
Product Name:4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
CAS No:165881-36-7
MF:C14H24BBrO2
MW:315.0541639328
MDL:MFCD09037500
CID:92031
PubChem ID:44784918
Update Time:2025-04-18

4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL 4-BROMOBUTYLBORONATE ESTER
    • 4- Bromobutylboronate ester
    • 4-Bromobutaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • (+)-pinanediol-4-bromo-butane-1-boronate
    • (1S,2S,6R,8S)-4-(4-bromobutyl)-1,8-dihydrogenio-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
    • (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0?,?]decane
    • 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%
    • 165881-36-7
    • (1S,2S,3R,5S)-(+)-2,3-Pinanediol 4-bromobutylboronate
    • (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
    • (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
    • (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decane
    • AKOS015991265
    • DTXSID10660694
    • (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
    • 4-Bromobutylboronate ester
    • BS-2018
    • MFCD09037500
    • CS-0175485
    • 4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
    • MDL: MFCD09037500
    • Inchi: 1S/C14H24BBrO2/c1-13(2)10-8-11(13)14(3)12(9-10)17-15(18-14)6-4-5-7-16/h10-12H,4-9H2,1-3H3/t10-,11-,12+,14-/m0/s1
    • InChI Key: DQGAIMVYOVPBSD-FMSGJZPZSA-N
    • SMILES: BrCCCCB1O[C@@H]2C[C@@H]3C[C@H]([C@]2(C)O1)C3(C)C

Computed Properties

  • Exact Mass: 314.10500
  • Monoisotopic Mass: 314.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.24
  • Boiling Point: 334.7°C at 760 mmHg
  • Flash Point: 156.2°C
  • Refractive Index: 1.4960
  • PSA: 18.46000
  • LogP: 3.88980
  • Solubility: Unable or difficult to mix

4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Pricemore >>

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4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Production Method

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